Cas no 2229290-10-0 (1-1-(1-benzylpiperidin-3-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1-benzylpiperidin-3-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2229290-10-0
• MF: C₁₈H₂₆N₂
• MW: 270.412444591522
• CID: 5889025
• PubChem ID: 165828504
• Update Time: 2025-10-19

1-1-(1-benzylpiperidin-3-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-benzylpiperidin-3-yl)cyclopropylcyclopropan-1-amine
• 1-[1-(1-benzylpiperidin-3-yl)cyclopropyl]cyclopropan-1-amine
• 2229290-10-0
• EN300-1864668

• Inchi： 1S/C18H26N2/c19-18(10-11-18)17(8-9-17)16-7-4-12-20(14-16)13-15-5-2-1-3-6-15/h1-3,5-6,16H,4,7-14,19H2
• InChI Key： ZEWVPQKYVZZPAH-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2CN(CC3C=CC=CC=3)CCC2)CC1

Computed Properties

• Exact Mass: 270.209598838g/mol
• Monoisotopic Mass: 270.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-1-(1-benzylpiperidin-3-yl)cyclopropylcyclopropan-1-amine

Research Brief on 1-1-(1-benzylpiperidin-3-yl)cyclopropylcyclopropan-1-amine (CAS: 2229290-10-0): Recent Advances and Applications

1-1-(1-benzylpiperidin-3-yl)cyclopropylcyclopropan-1-amine (CAS: 2229290-10-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and piperidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 1-1-(1-benzylpiperidin-3-yl)cyclopropylcyclopropan-1-amine involves a multi-step process that includes the functionalization of the piperidine ring and the introduction of cyclopropyl groups. Advanced techniques such as asymmetric catalysis and ring-closing metathesis have been employed to achieve high yields and enantiomeric purity. The compound's structural complexity and stereochemical features make it a challenging yet rewarding target for synthetic chemists.

Pharmacological evaluations have revealed that 1-1-(1-benzylpiperidin-3-yl)cyclopropylcyclopropan-1-amine exhibits high affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. In vitro and in vivo studies suggest that this compound may have potential applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. Its ability to cross the blood-brain barrier (BBB) and its favorable pharmacokinetic profile further enhance its therapeutic prospects.

Recent research has also investigated the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its biological activity, providing insights for the design of more potent and selective analogs. Computational modeling and X-ray crystallography have been utilized to elucidate the binding interactions between the compound and its target receptors.

Despite its promising attributes, challenges remain in the development of 1-1-(1-benzylpiperidin-3-yl)cyclopropylcyclopropan-1-amine as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. Ongoing research aims to optimize the compound's properties through medicinal chemistry approaches and to evaluate its efficacy in preclinical models.

In conclusion, 1-1-(1-benzylpiperidin-3-yl)cyclopropylcyclopropan-1-amine represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and pharmacological profile position it as a potential candidate for the development of novel CNS therapeutics. Continued exploration of its properties and applications will be crucial for advancing our understanding of its therapeutic potential.